2-Pyrrolidinone, 1-benzoyl-5-(heptyloxy)-, (+-)-

• CAS No.: 136410-24-7
• Molecular Formula: C18H25NO3
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 1-benzoyl-5-heptoxypyrrolidin-2-one
• InChI: InChI=1S/C18H25NO3/c1-2-3-4-5-9-14-22-17-13-12-16(20)19(17)18(21)15-10-7-6-8-11-15/h6-8,10-11,17H,2-5,9,12-14H2,1H3
• InChI Key: GLWPMHBOGXUFSF-UHFFFAOYSA-N
• SMILES: CCCCCCCOC1CCC(=O)N1C(=O)C2=CC=CC=C2
• Synonyms: (+-)-1-Benzoyl-5-(heptyloxy)-2-pyrrolidinone

Description

2-Pyrrolidinone, 1-benzoyl-5-(heptyloxy)-, (+-)-, also known as 2-Pyrrolidinone, 1-benzoyl-5-(heptyloxy)-, (+-)-, is a useful research compound. Its molecular formula is C18H25NO3 and its molecular weight is 303.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

16.5 cm3 of a 15% solution butyllithium in hexane is added at -60° C. to 4.98 g of 5-n-heptyloxy pyrrolidin-2-one in solution in 100 cm3 of tetrahydrofuran. After 20 minutes of agitation at -60° C., 3.5 g of benzoyl chloride in 25 cm3 of tetra-hydrofuran is added at this temperature. Agitation is carried out for 4 hours, allowing the mixture to return to ambient temperature. After concentration at 40° C., the residue is taken up in water, extracted with ether and concentrated to dryness. The residue is chromatographed on silica (eluent: toluene-ethyl acetate 8-2) and 1.2 g of the product sought is obtained.